2-Ethenylpiperidin-4-one

• CAS RN: 1056555-71-5
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 2-ethenylpiperidin-4-one
• InChI: InChI=1S/C7H11NO/c1-2-6-5-7(9)3-4-8-6/h2,6,8H,1,3-5H2
• InChI Key: HXTJNHBTTOAEBR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CC(=O)CCN1

Description

2-Ethenylpiperidin-4-one is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(trimethylsilyl)ethyl 4-oxo-2-vinylpiperidine-1-carboxylate (24.1 g, 89.0 mmol) was dissolved in tetrahydrofuran (90 ml) at 0° C. and added TBAF (268 ml, 268 mmol) dropwise. The solution stirred at 0° C. for 30 min then at rt for an additional three hrs. The solution was quenched with 1N HCl and extracted five times with EtOAc. The organic fractions were combined, dried with Na2SO4, and concentrated. The crude product was not purified.